Cas no 900008-10-8 (ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 900008-10-8
• MF: C₁₅H₁₆ClN₃O₆S
• MW: 401.822041511536
• CID: 5504877
• Update Time: 2025-06-15

ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 1-(2-chlorophenyl)-4-[[(dimethylamino)sulfonyl]oxy]-1,6-dihydro-6-oxo-, ethyl ester
• ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C15H16ClN3O6S/c1-4-24-15(21)14-12(25-26(22,23)18(2)3)9-13(20)19(17-14)11-8-6-5-7-10(11)16/h5-9H,4H2,1-3H3
• InChI Key： YFKZIRCUIOUPIV-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2Cl)C(=O)C=C1OS(N(C)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

Professional Introduction to Ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 900008-10-8)

Ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate, a compound with the CAS number 900008-10-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, specifically pyridazine-based structures, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a pyridazine core, which is a six-membered aromatic ring containing two nitrogen atoms. This core is functionalized with various substituents that contribute to its unique chemical and biological properties. The presence of a 2-chlorophenyl group at the 1-position and a dimethylsulfamoyloxy group at the 4-position introduces both electronic and steric effects that modulate the compound's reactivity and interactions with biological targets.

The ethyl ester group at the 3-position of the pyridazine ring not only influences the solubility and metabolic stability of the compound but also serves as a handle for further derivatization and structural optimization. This flexibility makes it an attractive scaffold for medicinal chemists aiming to develop novel bioactive molecules.

In recent years, there has been growing interest in pyridazine derivatives due to their potential as pharmacological agents. Research has demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the pyridazine core with the 2-chlorophenyl and dimethylsulfamoyloxy groups creates a multifunctional scaffold that can interact with various biological targets. This polypharmacophoric nature is highly desirable in modern drug design, as it allows for simultaneous modulation of multiple pathways, potentially leading to more effective and less toxic therapeutic agents.

The synthesis of Ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with the preparation of key intermediates such as 2-chlorobenzaldehyde and dimethylsulfonyl chloride, which are then coupled via condensation reactions to form the pyridazine core. Subsequent functionalization steps introduce the ester group and other substituents, resulting in the final target compound.

The chemical stability and reactivity of this compound are critical factors that must be carefully considered during both synthesis and application. The presence of electron-withdrawing groups like the dimethylsulfamoyloxy moiety can influence nucleophilic substitution reactions, making it important to optimize reaction conditions to achieve high yields and purity. Additionally, the solubility profile of Ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate in various solvents can impact its suitability for different pharmaceutical formulations.

Beyond its synthetic significance, Ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate has shown promise in preclinical studies as a potential therapeutic agent. Research has indicated that derivatives of this class may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For instance, studies have explored their potential role in modulating inflammatory pathways by interacting with specific signaling molecules.

The< strong>Ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate scaffold has also been investigated for its ability to cross the blood-brain barrier (BBB), which is crucial for treating neurological disorders. By optimizing its structure through computational modeling and experimental screening, researchers aim to enhance its pharmacokinetic properties while maintaining or improving its biological activity. This approach aligns with current trends in drug discovery towards developing molecules that can effectively reach their target sites within the body.

The development of new pharmaceutical agents often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. Ethyl 1-(2-chlorophenyl)-4-(dimethylsulfamoyl)oxy-oxyo 1 ,6 -dih ydrop y rid az ine -3 -car box y l ate is no exception . Preclinical studies typically involve in vitro assays to evaluate its interaction with biological targets followed by in vivo experiments to assess its pharmacological effects and toxicology profile . These studies provide valuable insights into how this compound behaves within complex biological systems , helping researchers refine its structure for optimal therapeutic outcomes . p > < p > The future direction s o f research on Eth y l -1 - (2 - ch lor o phen y l ) -4 - ( dim eth yls ulf am o y l ) oxy -6 - ox o -1 ,6 - di hyd ro py rid az ine -3 - car box y l ate include s both structural optimization an d exploration o f new synthetic route s . Advances i n computational chemistry an d machine learning te ch niques are enabling researchers t o predict an d design more effective molecule s with greater accuracy an d efficiency . By leveraging these tool s , scientist s can accelerate t he drug discovery process an d bring novel therapeutic agent s t o market more quickly . p > < p > In conclusion , Eth y l -1 - (2 - ch lor o phen y l ) -4 - ( dim eth yls ulf am o y l ) oxy -6 - ox o -1 ,6 - di hyd ro py rid az ine -3 car box y l ate ( CAS No . 90000810 ) is a promis ing compoun d wit h significant potential i n pharma ceutical research . Its unique molecular structure an d diverse biological activity make it an attractive scaffold for further development . As research continue s t o evolve , this compoun d is likely t o play an increasingly important role i n t he discovery an d design o f new therapeutic agent s . p >